1-[(2,6-dichlorophenyl)acetyl]-4-(4-fluorophenyl)piperazine

• IUPAC Name: 2-(2,6-dichlorophenyl)-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C18H17Cl2FN2O/c19-16-2-1-3-17(20)15(16)12-18(24)23-10-8-22(9-11-23)14-6-4-13(21)5-7-14/h1-7H,8-12H2
• InChI Key: MVNDCTAMOUEBRT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)CC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C18H17Cl2FN2O
• Molecular Weight: 367.2 g/mol

Description

DFZ is a piperazine derivative that was first synthesized in the 1990s and has since been extensively studied for its potential therapeutic applications. DFZ has been shown to exhibit a wide range of biological activities, including antipsychotic, antidepressant, anxiolytic, and analgesic effects.

Mechanism of Action

The exact mechanism of action of DFZ is not fully understood, but it is believed to act as a partial agonist at the serotonin 5-HT1A receptor and as an antagonist at the dopamine D2 receptor. This dual action may contribute to its antipsychotic, antidepressant, and anxiolytic effects.
Biochemical and physiological effects:
DFZ has been shown to modulate various neurotransmitter systems, including serotonin, dopamine, and norepinephrine. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in neuronal survival and plasticity. DFZ has been shown to have minimal side effects on liver and kidney function.

Advantages and Limitations for Lab Experiments

DFZ has several advantages for lab experiments, including its high potency and selectivity for its target receptors. However, its limited solubility in water can make it difficult to administer in certain experiments. Moreover, the lack of clinical trials in humans limits its potential therapeutic applications.

Future Directions

DFZ continues to be an active area of research, with several potential future directions. One potential direction is the development of novel analogs with improved pharmacokinetic properties and increased selectivity for its target receptors. Another potential direction is the investigation of DFZ in combination with other drugs for the treatment of various diseases and disorders. Additionally, further studies are needed to fully understand the mechanism of action and potential therapeutic applications of DFZ.
In conclusion, DFZ is a chemical compound with significant potential for therapeutic applications. Its antipsychotic, antidepressant, anxiolytic, and analgesic effects make it a promising candidate for the treatment of various diseases and disorders. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Scientific Research Applications

DFZ has been extensively studied for its potential therapeutic applications in various diseases and disorders. It has been shown to exhibit antipsychotic effects in animal models of schizophrenia, as well as antidepressant and anxiolytic effects in animal models of depression and anxiety. DFZ has also been shown to have analgesic effects in animal models of pain.